Cas no 20633-11-8 (Nitric acid, hexylester)

Nitric acid, hexylester structure

Product Name:Nitric acid, hexylester

CAS No:20633-11-8

Molecular Formula:C₆H₁₃NO₃

Molecular Weight:147.17232

CID:268602

PubChem ID:30209

Nitric acid, hexylester Properties

Names and Identifiers

- Nitric acid, hexylester
- Hexyl nitrate
- n-Hexyl nitrate
- Hexyl nitrate #
- QZY6PB9CHV
- Nitric acid, hexyl ester
- 20633-11-8
- DTXSID8066636
- 72245-27-3
- AGDYNDJUZRMYRG-UHFFFAOYSA-N
- UNII-QZY6PB9CHV
- NS00026703
- EINECS 243-928-3
- AKOS040767084
- SCHEMBL36624
- +Expand
- InChIKey： AGDYNDJUZRMYRG-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H13NO3/c1-2-3-4-5-6-10-7(8)9/h2-6H2,1H3
- SMILES： CCCCCCO[N+]([O-])=O

Computed Properties

Exact Mass: 147.08959
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 147.08954328g/mol
Heavy Atom Count: 10
Complexity: 89.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 55Å²

Experimental Properties

PSA: 52.37
Refractive Index: 1.4143 (estimate)
Boiling Point: 177.28°C (estimate)
Melting Point: 0°C
Stability/Shelf Life: Possibly unstable. May be shock sensitive.
Density: 1.0476 (estimate)

Nitric acid, hexylester Related Literature

1. The mass spectrometry of nitrate esters and related compounds. Part I

R. T. M. Fraser,N. C. Paul J. Chem. Soc. B 1968 659
2. Reaction of iodonium nitrate with some olefinic alcohols

U. E. Diner,M. Worsley,J. W. Lown J. Chem. Soc. C 1971 3131
3. Nitrodeamination of a trimethylsilylamine: conversion of amines into nitrates

Fred Wudl,Thomas B. K. Lee J. Chem. Soc. D 1970 490
4. Shock tube combustion of liquid hydrocarbon sprays of toluene

P. Cadman Phys. Chem. Chem. Phys. 2001 3 4301
5. A comprehensive review on the assessment of fuel additive effects on combustion behavior in CI engine fuelled with diesel biodiesel blends

H. K. Imdadul,H. H. Masjuki,M. A. Kalam,N. W. M. Zulkifli,M. M. Rashed,H. K. Rashedul,I. M. Monirul,M. H. Mosarof RSC Adv. 2015 5 67541
6. Homogeneous and heterogeneous reactions of the n-C5H11O, n-C5H10OH and OOC5H10OH radicals in oxygen. Analytical steady state solution by use of the Laplace transform

Olivier Perrin,Adolphe Heiss,Fre′de′ric Doumenc,Krikor Sahetchian J. Chem. Soc. Faraday Trans. 1998 94 2323
7. Hybrids of acylated homoserine lactone and nitric oxide donors as inhibitors of quorum sensing and virulence factors in Pseudomonas aeruginosa

Samuel K. Kutty,Nicolas Barraud,Kitty K. K. Ho,George M. Iskander,Renate Griffith,Scott A. Rice,Mohan Bhadbhade,Mark D. P. Willcox,David StC Black,Naresh Kumar Org. Biomol. Chem. 2015 13 9850
8. Hybrids of acylated homoserine lactone and nitric oxide donors as inhibitors of quorum sensing and virulence factors in Pseudomonas aeruginosa

Samuel K. Kutty,Nicolas Barraud,Kitty K. K. Ho,George M. Iskander,Renate Griffith,Scott A. Rice,Mohan Bhadbhade,Mark D. P. Willcox,David StC Black,Naresh Kumar Org. Biomol. Chem. 2015 13 9850

20633-11-8 (Nitric acid, hexylester) Related Products

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